Cas no 112641-21-1 (2-Methyl-6-nitrobenzotrifluoride)

• Product Name: 2-Methyl-6-nitrobenzotrifluoride
• CAS No: 112641-21-1
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• CID: 1072466
• PubChem ID: 17995664
• Update Time: 2025-10-29

2-Methyl-6-nitrobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-6-nitrobenzotrifluoride
• 3-nitro-2-(trifluoromethyl)toluene
• 10.14272/QSNTZLUZBNSESZ-UHFFFAOYSA-N
• doi:10.14272/QSNTZLUZBNSESZ-UHFFFAOYSA-N
• QSNTZLUZBNSESZ-UHFFFAOYSA-N
• SCHEMBL10338398
• MFCD16140173
• 112641-21-1
• 1-methyl-3-nitro-2-(trifluoromethyl)benzene
• AKOS005258097
• CS-0441090

• MDL： MFCD16140173
• Inchi： 1S/C8H6F3NO2/c1-5-3-2-4-6(12(13)14)7(5)8(9,10)11/h2-4H,1H3
• InChI Key： QSNTZLUZBNSESZ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CC=1C)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 205.03506292g/mol
• Monoisotopic Mass: 205.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Boiling Point: 234.7±40.0 °C at 760 mmHg
• Flash Point: 185.6±10.4 °C

2-Methyl-6-nitrobenzotrifluoride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃